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Compound of Interest

2,4,6-
Compound Name:

Trimethylbenzenesulfonohydrazide

Cat. No.: B098524

An In-depth Technical Guide to 2,4,6-
Trimethylbenzenesulfonohydrazide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,4,6-Trimethylbenzenesulfonohydrazide, also known as mesitylenesulfonylhydrazide, is a
versatile organic compound with significant applications in synthetic chemistry. Its unique
structural features make it a valuable reagent, particularly in the formation of hydrazones and
as a key component in reactions such as the Shapiro reaction. This technical guide provides a
comprehensive overview of its physical and chemical properties, detailed experimental
protocols, and relevant reaction mechanisms to support its use in research and development.

Physical and Chemical Properties

2,4,6-Trimethylbenzenesulfonohydrazide is a white to off-white crystalline powder.[1][2] It is
stable under recommended storage conditions, typically in a cool, dark, and dry environment.
[1] The compound is slightly soluble in chloroform and methanol.[2][3]

Data Presentation: Quantitative Properties
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Property Value Source(s)
Molecular Formula CoH14N202S [4]
Molecular Weight 214.28 g/mol [31[5]
Melting Point tiz-114 o?_(With [1]5]
decomposition)

Boiling Point 369.1 £ 52.0 °C (Predicted) [1][6]
Density 1.217 g/cm3 (Predicted) [6]

pKa 9.58 + 0.10 (Predicted) [1][6]

CAS Number 16182-15-3 [4][5]

Experimental Protocols
Synthesis of 2,4,6-Trimethylbenzenesulfonohydrazide

The synthesis of 2,4,6-trimethylbenzenesulfonohydrazide is achieved through the reaction of
2,4,6-trimethylbenzenesulfonyl chloride with hydrazine hydrate.

Materials:

2,4,6-trimethylbenzenesulfonyl chloride (1.0 eq)

Hydrazine hydrate (80% solution, 2.1 eq)[7]

Tetrahydrofuran (THF)

Ethyl acetate

Silica gel for column chromatography

Chloroform

Methanol

Procedure:[7]
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e A solution of 80% hydrazine hydrate (2.1 equivalents) in tetrahydrofuran (THF) is prepared in
a reaction vessel equipped with a stirrer and cooled to -8 °C.

e A solution of 2,4,6-trimethylbenzenesulfonyl chloride (1.0 equivalent) in THF is added slowly
to the hydrazine hydrate solution while maintaining the temperature at -8 °C.

e The reaction mixture is stirred at -8 °C for 30 minutes.
o After 30 minutes, the reaction mixture is extracted with ethyl acetate.

e The organic layer is collected and the solvent is removed under reduced pressure to yield
the crude product.

e The crude product is purified by column chromatography on silica gel using a mixture of
chloroform and methanol (9.4:0.6) as the eluent.

e The fractions containing the pure product are collected and the solvent is evaporated to yield
2,4,6-trimethylbenzenesulfonohydrazide.

Determination of Melting Point

The melting point is determined using a standard capillary melting point apparatus. A small
amount of the crystalline solid is packed into a capillary tube, which is then placed in the
apparatus. The temperature is gradually increased, and the range from the temperature at
which the first drop of liquid appears to the temperature at which the entire solid has melted is
recorded as the melting point. For 2,4,6-trimethylbenzenesulfonohydrazide, decomposition
is observed at its melting point.[1][5]

Determination of Density (for a solid)

The density of a solid can be determined by the displacement method.
Materials:
o A graduated cylinder

e Aliquid in which the solid is insoluble (e.g., water, if the compound is insoluble)
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» An analytical balance
Procedure:[8][9][10]

» Weigh a sample of 2,4,6-trimethylbenzenesulfonohydrazide using an analytical balance to
determine its mass.

 Fill a graduated cylinder with a known volume of a liquid in which the compound is insoluble.
o Carefully place the weighed solid into the graduated cylinder, ensuring it is fully submerged.

e The volume of the liquid will rise. The difference between the final and initial volume readings
is the volume of the solid.

o Calculate the density by dividing the mass of the solid by its volume.

Mandatory Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 2,4,6-
trimethylbenzenesulfonohydrazide.
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Synthesis Workflow of 2,4,6-Trimethylbenzenesulfonohydrazide

Reactants

(2,4,6-TrimethylbenzenesuIfonyl Chloride in THI) (Hydrazine Hydrate (80%) in THF)

Reaction

(Reaction at -8 °C for 30 mir)

Reaction Mixture

Workup & Purification

(Extraction with Ethyl Acetate)

Organic Layer

(Solvent Removal under Reduced Pressure)

Crude Product
Column Chromatography
(Silica Gel, CHCIs/MeOH)

Pure Product

Final Rroduct

< >
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General Mechanism of the Shapiro Reaction

Step 1: Formation of Dianion

Tosylhydrazone

+ 2 eq. Strong Base (e.g., n-BuLi)

(Dianion Intermediate)

Step 2: Elimination

(Elimination of Tosyl Group)

Step 3: Formation of Vinyllithium

C/inyldiazene Intermediate)

- N2

Vinyllithium

+ H20 or other electrophile

Step 4: Quenching
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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